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Cat. No.: B129025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-phenylpropanoate is a chiral ester of significant interest in the fields of organic
synthesis, pharmacology, and materials science. Its utility as a versatile building block and its
presence in various chemical libraries underscore the importance of a comprehensive
understanding of its nomenclature. This guide provides an in-depth overview of the synonyms,
identifiers, and related chemical nomenclature for Ethyl 2-phenylpropanoate, ensuring clarity
and precision in scientific communication and procurement.

Core Synonyms and Chemical Identifiers

The unambiguous identification of chemical compounds is paramount in scientific research and
development. Ethyl 2-phenylpropanoate is known by several names, which can vary between
chemical suppliers, regulatory bodies, and historical literature. Below is a comprehensive list of
its synonyms and key identifiers.

Systematic and Common Names

o |[UPAC Name: ethyl 2-phenylpropanoate[1]
e Common Synonyms:

o Ethyl 2-phenylpropionate[1][2][3][4][5][6]
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o

Ethyl hydratropate[1][2][3][4][5]

o Ethyl hydrotropate[1][2][3]

o Hydratropic acid, ethyl ester[1][2][3]

o 2-Phenylpropionic acid ethyl ester[1][4]

o alpha-Methylbenzeneacetic acid ethyl ester[1]

o Benzeneacetic acid, alpha-methyl-, ethyl ester[1][3]

Chemical Abstract Service (CAS) Registry Numbers
e Primary CAS Number: 2510-99-8[1][2][3][7]

o Deprecated CAS Number: 113085-12-4[1]

It is crucial for researchers to recognize the primary CAS number (2510-99-8) as the most
reliable identifier for this compound in databases and for regulatory purposes.

Other Identifiers

For comprehensive database searching and cross-referencing, the following identifiers are also

valuable:
Identifier Type Identifier Source
European Community (EC European Chemicals Agenc
P Y (EC) 219-727-1 P gency
Number (ECHA)[1]
ChEMBL ID CHEMBL165835 ChEMBL[1]
PubChem CID 99643 PubChem[1]
DSSTox Substance 1D DTXSID30862976 EPA DSSTox[1]
NSC Number 254979 DTP/NCI[1][2]

Structural Representation and Isomers
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A clear understanding of the chemical structure is fundamental to identifying a compound and
its potential isomers.

Molecular Structure

The relationship between the various synonyms and the core chemical structure can be
visualized as follows:
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Synonyms & Identifiers CAS: 2510-99-8
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Caption: Relationship between the IUPAC name and common synonyms/identifiers for Ethyl 2-
phenylpropanoate.

Stereoisomerism

It is important to note that Ethyl 2-phenylpropanoate possesses a chiral center at the second
carbon of the propanoate chain. Therefore, it can exist as two enantiomers:

e (S)-ethyl 2-phenylpropanoate
e (R)-ethyl 2-phenylpropanoate

When a specific stereoisomer is not designated, "Ethyl 2-phenylpropanoate” typically refers to
the racemic mixture. Specific enantiomers may have distinct biological activities, a critical
consideration in drug development. For instance, ethyl (2S)-2-phenylpropanoate is a specific
stereoisomer.[8]

Related Compounds and Potential for Confusion

In chemical databases and commercial catalogs, it is possible to encounter structurally similar
compounds that may be confused with Ethyl 2-phenylpropanoate. Researchers should be
vigilant in verifying the chemical structure and CAS number.

Compound Name CAS Number Key Differentiating Feature

Ethyl 2-methyl-2- Additional methyl group at the
Y Y 2901-13-5 N Y1 arotp

phenylpropanoate 2-position[9]

Phenyl group is at the 3-
Ethyl 3-phenylpropanoate 2021-28-5 -
position

A malonate derivative with an
Diethyl(phenylacetyl)malonate 20320-59-6 additional ethoxycarbonyl
group[10][11][12][13]

An additional ethyl group at the
2983-36-0 2-position and the phenyl
group at the 3-position[14]

Ethyl 2-ethyl-3-

phenylpropanoate
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Conclusion

A thorough understanding of the various synonyms and identifiers for Ethyl 2-phenylpropanoate
is essential for accurate and reproducible scientific work. This guide provides a consolidated
reference to aid researchers, scientists, and drug development professionals in navigating the
complexities of chemical nomenclature. By consistently using precise identifiers such as the
CAS number, the scientific community can ensure clarity and avoid ambiguity in research and
communication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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